Cas no 1805025-96-0 (2-Bromo-5-methoxy-3-nitropyridine)

• Product Name: 2-Bromo-5-methoxy-3-nitropyridine
• CAS No: 1805025-96-0
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4727749
• Update Time: 2025-10-12

2-Bromo-5-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxy-3-nitropyridine
• FCH1564348
• AX8275870

• Inchi： 1S/C6H5BrN2O3/c1-12-4-2-5(9(10)11)6(7)8-3-4/h2-3H,1H3
• InChI Key： BRGJCJSKKQPHAE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-5-methoxy-3-nitropyridine

Introduction to 2-Bromo-5-Methoxy-3-Nitropyridine (CAS No. 1805025-96-0)

The compound 2-Bromo-5-Methoxy-3-Nitropyridine, identified by the CAS number 1805025-96-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyridine ring with substituents at positions 2, 3, and 5: a bromine atom at position 2, a nitro group at position 3, and a methoxy group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of pyridine derivatives like 2-Bromo-5-Methoxy-3-Nitropyridine. Researchers have employed various methodologies, including nucleophilic aromatic substitution and electrophilic substitution, to synthesize this compound with high efficiency. The presence of electron-withdrawing groups such as nitro and bromine enhances the reactivity of the pyridine ring, making it an ideal substrate for further functionalization. For instance, the nitro group can be reduced to an amino group under specific conditions, opening avenues for the synthesis of bioactive molecules.

The methoxy group at position 5 plays a crucial role in modulating the electronic properties of the molecule. Methoxy groups are known for their electron-donating nature through resonance, which can influence the overall reactivity and stability of the compound. This makes 2-Bromo-5-Methoxy-3-Nitropyridine a valuable intermediate in the synthesis of more complex heterocyclic compounds. Recent studies have highlighted its potential as a precursor for anti-cancer agents, where the substitution patterns on the pyridine ring can be tailored to enhance bioavailability and target specificity.

In terms of applications, 2-Bromo-5-Methoxy-3-Nitropyridine has shown promise in medicinal chemistry as a scaffold for developing kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is associated with diseases such as cancer and inflammatory disorders. The bromine substituent in this compound provides an excellent site for further functionalization, allowing chemists to introduce bioactive moieties that can modulate kinase activity.

Moreover, the nitro group at position 3 confers strong electron-withdrawing effects, which can be exploited in designing electroactive materials. Recent research has explored the use of such pyridine derivatives in organic electronics, where their ability to participate in charge transfer processes makes them suitable for applications in OLEDs (Organic Light Emitting Diodes) and other electronic devices. The combination of bromine and nitro groups in this compound creates a unique electronic environment that enhances its performance in such applications.

The synthesis and characterization of 2-Bromo-5-Methoxy-3-Nitropyridine have been extensively documented in recent scientific literature. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into its molecular geometry and intermolecular interactions, which are essential for understanding its reactivity and stability under different conditions.

In conclusion, 2-Bromo-5-Methoxy-3-Nitropyridine (CAS No. 1805025-96-0) is a versatile pyridine derivative with significant potential in various fields of chemistry. Its unique substituent pattern allows for diverse applications ranging from drug discovery to materials science. As research continues to uncover new synthetic routes and functionalizations for this compound, its role as a key intermediate in chemical synthesis is expected to grow further.